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Compound of Interest

Compound Name: 5-Acetoxyindole

Cat. No.: B1589323

This guide provides a comprehensive overview of the known physical properties of 5-
acetoxyindole, tailored for researchers, scientists, and professionals in drug development. It
includes a summary of its melting point and solubility characteristics, detailed experimental
protocols for their determination, and a visualization of its synthetic pathway.

Core Physical Properties of 5-Acetoxyindole

5-Acetoxyindole, a derivative of indole, serves as a valuable intermediate in organic
synthesis, particularly in the development of novel therapeutic agents. An accurate
understanding of its physical properties is crucial for its application in research and drug
development.

Data Presentation

The quantitative physical data for 5-acetoxyindole is summarized in the table below.
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Property Value Source
Melting Point 113-114 °C [1]
Molecular Formula C10HaNO2 [2]
Molecular Weight 175.18 g/mol [2]
CAS Number 5594-91-2 [2]
No quantitative data available.
Qualitatively, it is expected to
be slightly soluble in polar
B organic solvents like
Solubility

chloroform, DMSO, and
methanol, based on the
properties of the isomeric 4-

acetoxyindole.

Experimental Protocols

Detailed methodologies for the synthesis of 5-acetoxyindole and the determination of its key

physical properties are outlined below.

Synthesis of 5-Acetoxyindole

5-Acetoxyindole can be synthesized from 5-hydroxyindole via acetylation. The following

protocol is a standard laboratory procedure for this transformation.

Materials:

5-Hydroxyindole

Acetic anhydride

Pyridine (or another suitable base)
Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution
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e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer
Procedure:

» Dissolve 5-hydroxyindole in a suitable aprotic solvent such as dichloromethane in a round-
bottom flask equipped with a magnetic stir bar.

e Cool the solution in an ice bath to 0 °C.
» Slowly add a slight molar excess of a base, such as pyridine, to the solution while stirring.

 To this mixture, add a slight molar excess of acetic anhydride dropwise, ensuring the
temperature remains at or below 5 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the complete
consumption of the starting material.

e Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate to neutralize any excess acetic anhydride and acid.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic
solvent used in the reaction (e.g., dichloromethane).

o Combine the organic layers and wash sequentially with water and then brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent in vacuo to yield the crude 5-acetoxyindole.

e The crude product can be purified by recrystallization or column chromatography to obtain
pure 5-acetoxyindole.

Melting Point Determination
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The melting point of 5-acetoxyindole can be determined using a standard capillary melting
point apparatus.[2][3][4][5]

Materials:

o Purified 5-acetoxyindole

o Capillary tubes (sealed at one end)

e Melting point apparatus

Procedure:

o Ensure the 5-acetoxyindole sample is completely dry and finely powdered.

o Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end on a hard surface.[2]

o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block at a steady and slow rate, typically 1-2 °C per minute, especially when
approaching the expected melting point.[2]

o Observe the sample through the magnifying lens.

e Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample becomes a clear liquid (the completion of
melting).

e The melting point is reported as the range between these two temperatures. For a pure
compound, this range should be narrow.

Solubility Assessment

A gualitative and semi-quantitative assessment of 5-acetoxyindole's solubility can be
performed to guide its use in various experimental settings.

Materials:
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o Purified 5-acetoxyindole

o A selection of solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate,
dichloromethane, chloroform, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF))

e Small test tubes or vials
» \ortex mixer

o Water bath (optional)
Procedure:

o Place a small, accurately weighed amount of 5-acetoxyindole (e.g., 1-5 mg) into a series of
clean, dry test tubes or vials.

e To each tube, add a measured volume of a different solvent (e.g., 1 mL).

 Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes) at
room temperature.[6]

» Visually inspect each tube for the presence of undissolved solid. If the solid has completely
dissolved, the compound is considered soluble in that solvent at that concentration.

« |f the compound is not fully dissolved, the mixture can be gently heated in a water bath to
assess the effect of temperature on solubility.

e For a more quantitative measure, a saturated solution can be prepared by adding an excess
of the compound to a known volume of solvent and stirring for an extended period to ensure
equilibrium. The undissolved solid is then removed by filtration or centrifugation, and the
concentration of the solute in the clear supernatant is determined using a suitable analytical
technique (e.g., UV-Vis spectroscopy, HPLC).

Mandatory Visualization

The following diagram illustrates the synthesis of 5-acetoxyindole and its relationship to the
serotonin metabolic pathway.
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Caption: Synthesis of 5-acetoxyindole and its biochemical context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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